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Compound of Interest

Compound Name: ICA-069673

Cat. No.: B1674252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and technical data for the preparation of stock

solutions of ICA-069673, a selective KCNQ2/KV7.2 and KCNQ3/KV7.3 potassium channel

opener. Accurate preparation of stock solutions is critical for ensuring the reproducibility and

reliability of experimental results.

Summary of Technical Data
ICA-069673 is an orally active compound used in research to study the effects of KCNQ

channel activation, particularly in the context of epilepsy and neuronal excitability. The following

table summarizes its key physical and chemical properties relevant to stock solution

preparation.
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Property Value Source

Molecular Weight 269.63 g/mol

Formula C₁₁H₆ClF₂N₃O

Purity ≥99% (HPLC)

CAS Number 582323-16-8

Appearance White to off-white powder Commercially available

Storage (Powder)

Store at room temperature or

-20°C for long-term storage

(up to 3 years).

[1]

Solubility Data
ICA-069673 exhibits good solubility in common organic solvents but is insoluble in water.[1] It

is crucial to use high-purity, anhydrous solvents to achieve the maximum concentrations. Note

that hygroscopic solvents like DMSO can absorb moisture, which may reduce the solubility of

the compound; therefore, using a fresh, sealed bottle of DMSO is recommended.[1][2]

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 26.96 - 54 mg/mL 100 - 200.27 mM

Ethanol 6.74 - 54 mg/mL 25 - 200.27 mM

Note: The solubility range may vary slightly between suppliers. Always refer to the batch-

specific data on the Certificate of Analysis.

Experimental Protocol: Preparing a 100 mM DMSO
Stock Solution
This protocol describes the preparation of a 100 mM stock solution of ICA-069673 in DMSO.

This high-concentration stock is suitable for long-term storage and can be diluted further in

aqueous buffers or cell culture media for various experimental applications.
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Materials:

ICA-069673 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator

Procedure:

Equilibrate Reagents: Allow the ICA-069673 powder and DMSO to reach room temperature

before opening to prevent condensation.

Weigh the Compound: Accurately weigh the desired amount of ICA-069673 powder using an

analytical balance. For example, to prepare 1 mL of a 100 mM solution, you would need

26.96 mg.

Add Solvent: Add the calculated volume of DMSO to the vial containing the ICA-069673
powder. For 26.96 mg of the compound, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) or brief sonication can aid

in dissolution if necessary.[2]

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

[2]

Storage: Store the aliquoted stock solutions at -20°C for up to one year or at -80°C for up to

two years.[1][2] When stored at -80°C, the solution should be used within 2 years, and within
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1 year if stored at -20°C.[2]

Stock Solution Preparation Workflow
The following diagram illustrates the key steps for preparing a stock solution of ICA-069673.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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